5-({[2-(1-cyclohexen-1-yl)ethyl]amino}sulfonyl)-2-methoxy-N-methylbenzamide

• IUPAC Name: 5-[2-(cyclohexen-1-yl)ethylsulfamoyl]-2-methoxy-N-methylbenzamide
• InChI: InChI=1S/C17H24N2O4S/c1-18-17(20)15-12-14(8-9-16(15)23-2)24(21,22)19-11-10-13-6-4-3-5-7-13/h6,8-9,12,19H,3-5,7,10-11H2,1-2H3,(H,18,20)
• InChI Key: DPHKUVVFYWGPHM-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=CC(=C1)S(=O)(=O)NCCC2=CCCCC2)OC
• Molecular Formula: C17H24N2O4S
• Molecular Weight: 352.5 g/mol

Description

5-({[2-(1-cyclohexen-1-yl)ethyl]amino}sulfonyl)-2-methoxy-N-methylbenzamide, also known as ML 300, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. This compound belongs to the class of benzamides and has been found to exhibit promising activity against various diseases.

Mechanism of Action

The exact mechanism of action of 5-({[2-(1-cyclohexen-1-yl)ethyl]amino}sulfonyl)-2-methoxy-N-methylbenzamide 300 is not fully understood. However, it has been shown to inhibit the activity of several enzymes, including histone deacetylases (HDACs) and heat shock protein 90 (Hsp90). These enzymes play important roles in various cellular processes, including gene expression and protein folding. Inhibition of these enzymes by 5-({[2-(1-cyclohexen-1-yl)ethyl]amino}sulfonyl)-2-methoxy-N-methylbenzamide 300 may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
5-({[2-(1-cyclohexen-1-yl)ethyl]amino}sulfonyl)-2-methoxy-N-methylbenzamide 300 has been shown to have several biochemical and physiological effects. It has been found to inhibit the activity of HDACs, which are involved in the regulation of gene expression. This may lead to changes in the expression of genes involved in various cellular processes, including cell growth and differentiation. 5-({[2-(1-cyclohexen-1-yl)ethyl]amino}sulfonyl)-2-methoxy-N-methylbenzamide 300 has also been found to inhibit the activity of Hsp90, which is involved in the folding and stabilization of proteins. Inhibition of Hsp90 by 5-({[2-(1-cyclohexen-1-yl)ethyl]amino}sulfonyl)-2-methoxy-N-methylbenzamide 300 may lead to the degradation of misfolded or abnormal proteins, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

5-({[2-(1-cyclohexen-1-yl)ethyl]amino}sulfonyl)-2-methoxy-N-methylbenzamide 300 has several advantages for use in lab experiments. It is a highly potent and selective inhibitor of HDACs and Hsp90, making it a valuable tool for studying the role of these enzymes in various cellular processes. 5-({[2-(1-cyclohexen-1-yl)ethyl]amino}sulfonyl)-2-methoxy-N-methylbenzamide 300 is also relatively easy to synthesize and can be obtained in large quantities. However, there are also some limitations to its use. 5-({[2-(1-cyclohexen-1-yl)ethyl]amino}sulfonyl)-2-methoxy-N-methylbenzamide 300 has poor solubility in aqueous solutions, which may limit its use in certain experiments. Additionally, its effects may be influenced by factors such as pH and temperature, which may need to be carefully controlled.

Future Directions

There are several future directions for research on 5-({[2-(1-cyclohexen-1-yl)ethyl]amino}sulfonyl)-2-methoxy-N-methylbenzamide 300. One area of interest is its potential as a therapeutic agent for cancer. Further studies are needed to determine its efficacy in vivo and to identify the optimal dosage and administration route. Another area of interest is its potential as a neuroprotective agent for the treatment of neurodegenerative diseases. Studies are needed to determine its effects on neuronal function and to identify the mechanisms underlying its neuroprotective effects. Additionally, further studies are needed to optimize the synthesis of 5-({[2-(1-cyclohexen-1-yl)ethyl]amino}sulfonyl)-2-methoxy-N-methylbenzamide 300 and to develop more effective analogs with improved solubility and pharmacokinetic properties.

Scientific Research Applications

5-({[2-(1-cyclohexen-1-yl)ethyl]amino}sulfonyl)-2-methoxy-N-methylbenzamide 300 has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent activity against various diseases, including cancer, inflammation, and neurological disorders. 5-({[2-(1-cyclohexen-1-yl)ethyl]amino}sulfonyl)-2-methoxy-N-methylbenzamide 300 has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. It has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, 5-({[2-(1-cyclohexen-1-yl)ethyl]amino}sulfonyl)-2-methoxy-N-methylbenzamide 300 has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.